2-oxo-1-(2-pyrimidinyl)-3-pyrrolidinecarbaldehyde O-benzyloxime

• IUPAC Name: 3-[(E)-phenylmethoxyiminomethyl]-1-pyrimidin-2-ylpyrrolidin-2-one
• InChI: InChI=1S/C16H16N4O2/c21-15-14(7-10-20(15)16-17-8-4-9-18-16)11-19-22-12-13-5-2-1-3-6-13/h1-6,8-9,11,14H,7,10,12H2/b19-11+
• InChI Key: MSRGIURDIQTDMP-YBFXNURJSA-N
• Canonical SMILES: C1CN(C(=O)C1C=NOCC2=CC=CC=C2)C3=NC=CC=N3
• Isomeric SMILES: C1CN(C(=O)C1/C=N/OCC2=CC=CC=C2)C3=NC=CC=N3
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol
• CAS No.: 339111-04-5

Description

2-oxo-1-(2-pyrimidinyl)-3-pyrrolidinecarbaldehyde O-benzyloxime is a useful research compound. Its molecular formula is C16H16N4O2 and its molecular weight is 296.33. The purity is usually 95%.
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Scientific Research Applications

Reactivity and Synthesis

Oximes, including those derived from pyridinecarbaldehydes, exhibit unique reactivity that is exploited in organic synthesis. For instance, the reactions between oximes and organo-derivatives of Group III elements have been explored, revealing the formation of complex oximates with potential applications in materials science and catalysis (Pattison & Wade, 1968). Furthermore, oximes serve as precursors for the synthesis of a variety of heterocyclic compounds, which are crucial in pharmaceuticals and agrochemicals (Metten et al., 2006).

Coordination Chemistry and Metal Complexes

Pyridyl oximes, closely related to the query compound, have been employed in the synthesis of coordination complexes and metal-organic frameworks (MOFs). These structures exhibit diverse geometries and have implications for catalysis, magnetic materials, and gas storage. The coordination behavior of pyridyl oximes with zinc(II) ions, for instance, demonstrates the ability to form dinuclear and trinuclear complexes, which can further organize into one-dimensional architectures through hydrogen bonding (Konidaris et al., 2009).

Materials Science and Polymer Chemistry

Oxime compounds also find applications in materials science, particularly in the polymerization of acrolein oxime to produce bicyclic trimers. These trimers have defined crystal structures and could be useful in designing new materials with specific mechanical or optical properties (Ota et al., 1983).